molecular formula C23H21N3O3S2 B2474337 4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}benzamide CAS No. 898441-39-9

4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}benzamide

Cat. No. B2474337
CAS RN: 898441-39-9
M. Wt: 451.56
InChI Key: HVJGBYRDLBIYPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}benzamide is a useful research compound. Its molecular formula is C23H21N3O3S2 and its molecular weight is 451.56. The purity is usually 95%.
BenchChem offers high-quality 4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Carbonic Anhydrase Inhibitory Effects

Research by Gul et al. (2016) highlights the synthesis of benzenesulfonamide derivatives through microwave irradiation, demonstrating their potent inhibitory effects on human carbonic anhydrase isoenzymes I and II. These findings suggest potential applications in designing inhibitors for treating conditions like glaucoma and edema (Gul et al., 2016).

Biological Evaluation and Antitumor Activity

Fahim and Shalaby (2019) explored the synthesis of benzenesulfonamide derivatives and evaluated their in vitro antitumor activity against HepG2 and MCF-7 cell lines. Their research provides insights into the structure-activity relationships essential for designing effective anticancer agents (Fahim & Shalaby, 2019).

Antimicrobial and Anticancer Potentials

Another study by Gul et al. (2016) synthesized new benzenesulfonamide derivatives and tested their cytotoxicity, tumor specificity, and potential as carbonic anhydrase inhibitors. Some derivatives exhibited significant cytotoxic activities, indicating their potential for further anti-tumor activity studies (Gul et al., 2016).

Heterocyclic Synthesis

Mohareb et al. (2004) focused on the synthesis of heterocyclic compounds using benzo[b]thiophen-2-yl-hydrazonoesters, exploring their reactivity towards various nitrogen nucleophiles. This work contributes to the field of heterocyclic chemistry by offering new routes for synthesizing complex structures (Mohareb et al., 2004).

Pharmacologically Active Sulfonamide Polymers

Thamizharasi et al. (2002) synthesized antimicrobial pharmaceutical drugs from benzenesulfonamide derivatives, demonstrating the role of functional groups in enhancing pharmacological activity. This study underscores the potential of sulfonamide polymers in developing new antimicrobial agents (Thamizharasi et al., 2002).

properties

IUPAC Name

4-(benzenesulfonamido)-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H21N3O3S2/c24-15-20-19-9-5-2-6-10-21(19)30-23(20)25-22(27)16-11-13-17(14-12-16)26-31(28,29)18-7-3-1-4-8-18/h1,3-4,7-8,11-14,26H,2,5-6,9-10H2,(H,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HVJGBYRDLBIYPS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC2=C(CC1)SC(=C2C#N)NC(=O)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H21N3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

451.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-benzenesulfonamido-N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.